Cas no 83554-63-6 (Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1))

Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1) structure
83554-63-6 structure
Product Name:Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1)
CAS No:83554-63-6
MF:C8H7NaO4
MW:190.128553628922
CID:709005
Update Time:2024-02-03

Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1)
    • 2-HYDROXYMANDELIC ACID SODIUM SALT (OHMNA)
    • 2-Hydroxymandelicacidsodiumsalt
    • OHMNA
    • Inchi: 1S/C8H8O4.Na/c9-6-4-2-1-3-5(6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);/q;+1/p-1
    • InChI Key: RADQTFAKRROCJF-UHFFFAOYSA-M
    • SMILES: [Na+].C([O-])(=O)C(C1=CC=CC=C1O)O

Computed Properties

  • Exact Mass: 190.024
  • Monoisotopic Mass: 190.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6A^2

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